Cas no 30992-74-6 (4,5-dihydroxycoumarin)
4,5-dihydroxycoumarin structure
Product Name:4,5-dihydroxycoumarin
CAS No:30992-74-6
MF:C9H6O4
MW:178.14154291153
CID:916304
PubChem ID:54690194
Update Time:2025-04-19
4,5-dihydroxycoumarin Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dihydroxycoumarin
- 4,5-dihydroxychromen-2-one
- 4,5-dihydroxy-chromen-2-one
- 4,5-Dihydroxy-cumarin
- SCHEMBL5114485
- 30992-74-6
- 4,5-dihydroxy-2H-chromen-2-one
- DTXSID40715843
- 2,5-Dihydroxychromone
- 4,5-Dihydroxy-2H-1-benzopyran-2-one
-
- MDL： MFCD18450580
- Inchi： 1S/C9H6O4/c10-5-2-1-3-7-9(5)6(11)4-8(12)13-7/h1-4,10-11H
- InChI Key： SSCSOYWLYNIXMZ-UHFFFAOYSA-N
- SMILES： O1C(C=C(C2C(=CC=CC1=2)O)O)=O
Computed Properties
- Exact Mass: 178.02700
- Monoisotopic Mass: 178.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 70.67000
- LogP: 1.20420
4,5-dihydroxycoumarin Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-dihydroxycoumarin Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
30992-74-6 (4,5-dihydroxycoumarin) Related Products
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